Cas no 2138528-10-4 (methyl 3-(ethylamino)cyclobutane-1-carboxylate)

• Product Name: methyl 3-(ethylamino)cyclobutane-1-carboxylate
• CAS No: 2138528-10-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6266423
• PubChem ID: 165801016
• Update Time: 2025-06-23

methyl 3-(ethylamino)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(ethylamino)cyclobutane-1-carboxylate
• 2138528-10-4
• EN300-1196538

• Inchi： 1S/C8H15NO2/c1-3-9-7-4-6(5-7)8(10)11-2/h6-7,9H,3-5H2,1-2H3
• InChI Key： RDFDVYZGUVJPIQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC(C1)NCC)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 3-(ethylamino)cyclobutane-1-carboxylate

Exploring Methyl 3-(ethylamino)cyclobutane-1-carboxylate (CAS No. 2138528-10-4): Properties, Applications, and Innovations

Methyl 3-(ethylamino)cyclobutane-1-carboxylate (CAS No. 2138528-10-4) is a cyclobutane-derived ester with a unique structural framework, combining an ethylamino group and a carboxylate moiety. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₅NO₂, and compact cyclobutane ring system make it a subject of interest for drug discovery and material science applications.

Recent trends in AI-driven drug design and green chemistry have amplified the demand for structurally diverse building blocks like methyl 3-(ethylamino)cyclobutane-1-carboxylate. Researchers are exploring its utility in peptide mimetics and bioactive molecule synthesis, aligning with the growing focus on targeted therapeutics. The compound’s cyclobutane scaffold is particularly valuable for modulating conformational rigidity, a hot topic in medicinal chemistry optimization.

From a synthetic perspective, CAS 2138528-10-4 exemplifies the rising importance of strain-release strategies in organic synthesis. The strained cyclobutane ring can facilitate novel bond-forming reactions, a theme frequently discussed in high-impact journals. Its ethylamino group further enables derivatization flexibility, catering to applications in catalysis and polymer chemistry.

Environmental and regulatory considerations are also shaping the discourse around this compound. With increasing searches for sustainable synthetic routes, methyl 3-(ethylamino)cyclobutane-1-carboxylate is being evaluated for atom economy and low-waste production methods. Laboratories are adopting flow chemistry and enzymatic catalysis to enhance its scalability, reflecting broader industry shifts toward green manufacturing.

In analytical chemistry, advanced techniques like LC-MS and NMR spectroscopy are critical for characterizing CAS 2138528-10-4. Purity and stability data are frequently queried in scientific databases, underscoring the need for rigorous quality control. The compound’s logP and solubility profiles are also key parameters for researchers optimizing formulation strategies.

Looking ahead, methyl 3-(ethylamino)cyclobutane-1-carboxylate is poised to play a role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its balanced lipophilicity and functional group compatibility align with next-generation therapeutic platforms. As the scientific community prioritizes structural novelty, this compound exemplifies the synergy between traditional synthesis and cutting-edge applications.